Cas no 1805342-73-7 (3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1805342-73-7
• MF: C₆H₂BrCl₂F₂NO₂S
• MW: 340.957384586334
• CID: 4810014
• Update Time: 2025-06-08

3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2BrCl2F2NO2S/c7-4-3(6(10)11)2(15(9,13)14)1-12-5(4)8/h1,6H
• InChI Key： RVXFDIWHHHPRTA-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1C(F)F)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride

3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805342-73-7): An Overview of Its Synthesis, Properties, and Applications

3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805342-73-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique combination of bromine, chlorine, and difluoromethyl functionalities, offers a wide range of applications in the development of novel pharmaceuticals and agrochemicals.

The synthesis of 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride typically involves a multi-step process that begins with the preparation of the pyridine core. One common approach is to start with 2-chloro-4-(difluoromethyl)pyridine, which can be synthesized through the reaction of 4-bromopyridine with difluoromethyl chloride in the presence of a suitable base. The resulting intermediate is then brominated at the 3-position to form the desired brominated pyridine. Finally, the sulfonyl chloride functionality is introduced through a sulfonation reaction, typically using chlorosulfonic acid.

The physical and chemical properties of 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride are crucial for its applications. This compound is a white to off-white solid with a molecular weight of 361.6 g/mol. It is highly reactive due to the presence of multiple electrophilic functionalities, making it an excellent reagent for various chemical transformations. The difluoromethyl group imparts unique electronic and steric properties, enhancing its reactivity and selectivity in synthetic processes.

In recent years, 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride has been extensively studied for its potential use in drug discovery and development. One notable application is in the synthesis of small molecule inhibitors targeting specific enzymes or receptors. For example, researchers have utilized this compound as a building block to develop potent inhibitors of kinases, which are key enzymes involved in various cellular signaling pathways. These inhibitors have shown promise in treating diseases such as cancer and inflammatory disorders.

Beyond its role in medicinal chemistry, 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride has also found applications in agrochemical research. Its unique functional groups make it an ideal candidate for the development of novel herbicides and pesticides. Studies have demonstrated that compounds derived from this scaffold exhibit high efficacy against various plant pathogens and pests, making them valuable tools in crop protection.

The environmental impact of compounds like 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride is an important consideration in their development and use. Researchers are actively investigating ways to improve the biodegradability and reduce the ecological footprint of these compounds. Advances in green chemistry have led to the development of more sustainable synthetic methods that minimize waste and energy consumption while maintaining high yields.

In conclusion, 3-Bromo-2-chloro-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805342-73-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an invaluable reagent in organic synthesis, drug discovery, and agrochemical research. As research continues to advance, it is likely that new applications and improvements will further enhance its utility and impact.